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Compound of Interest

Compound Name: Heptanedinitrile

Cat. No.: B1346978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,5-

dicyanopentane, also known as pimelonitrile or heptanedinitrile. The information is presented

to be a valuable resource for professionals in research, science, and drug development who

may utilize this compound in their work.

Core Physical and Chemical Properties
1,5-Dicyanopentane is a colorless to light yellow, clear liquid organic compound. It serves as a

versatile building block in organic synthesis, particularly in the preparation of various

compounds, including pharmaceuticals and agrochemicals. Its two cyano functional groups

allow for a variety of chemical transformations.

Quantitative Physical Properties
The key physical properties of 1,5-dicyanopentane are summarized in the table below for easy

reference and comparison.
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Property Value Reference(s)

Molecular Formula C₇H₁₀N₂ [1][2]

Molecular Weight 122.17 g/mol [1][2][3]

Density 0.951 g/mL at 25 °C [1][3][4]

Boiling Point 175-176 °C at 14 mmHg [1][3][4]

Melting Point -31.4 °C [1][5]

Flash Point 112 °C (closed cup) [1][3][6][7]

Refractive Index (n20/D) 1.441 [1][3][4]

Solubility

Insoluble in water; miscible

with ether, chloroform, and

ethanol.

[1][5]

Vapor Pressure 0.000587 mmHg at 25 °C [1][5]

Experimental Protocols
The following sections detail the general experimental methodologies for determining the key

physical properties of liquid organic compounds like 1,5-dicyanopentane.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition is sharp.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath

(e.g., a Thiele tube with mineral oil or a modern melting point apparatus with a heated block).
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Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal of the solid melts is

recorded as the end of the melting range. For a pure compound, this range is typically

narrow (0.5-1 °C).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the liquid in

the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., an oil bath or an aluminum block).

Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the

capillary tube expands and escapes as bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the open end of the capillary tube. At this point, the heating is stopped. As the liquid

cools, the bubbling will cease, and the liquid will begin to be drawn into the capillary tube.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the liquid at the ambient atmospheric pressure.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a hydrometer.

Methodology: Pycnometer Method
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Mass of Empty Pycnometer: A clean, dry pycnometer (a glass flask with a close-fitting

ground glass stopper with a capillary tube through it) is accurately weighed.

Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample, ensuring

no air bubbles are present. The stopper is inserted, and any excess liquid that emerges from

the capillary is carefully wiped away. The filled pycnometer is then weighed.

Volume Determination: The mass of the liquid is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The volume of the pycnometer is

determined by repeating the procedure with a liquid of known density, such as deionized

water.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a characteristic property of a substance.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the liquid sample are placed on the prism of the Abbe

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob to bring the dividing line between the light and dark fields

into sharp focus on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.

Determination of Flash Point
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The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus: A closed-cup flash point tester consists of a sample cup with a lid, a stirring

mechanism, a heat source, and an ignition source.

Procedure: The sample is placed in the cup and heated at a slow, constant rate while being

stirred.

Ignition Test: At regular temperature intervals, the ignition source is applied to an opening in

the lid.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite with a brief flash.

Synthesis of 1,5-Dicyanopentane
A common laboratory synthesis of 1,5-dicyanopentane involves the nucleophilic substitution of

a 1,5-dihalopentane with a cyanide salt. The following is a representative protocol.

Reaction: Br-(CH₂)₅-Br + 2 NaCN → NC-(CH₂)₅-CN + 2 NaBr

Materials:

1,5-Dibromopentane

Sodium cyanide (or potassium cyanide)

A suitable solvent (e.g., dimethyl sulfoxide (DMSO) or a mixture of ethanol and water)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate (for drying)

Dichloromethane (or other suitable extraction solvent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium cyanide in the chosen solvent.

Addition of Reactant: Slowly add 1,5-dibromopentane to the stirred cyanide solution.

Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup:

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing water and an extraction

solvent like dichloromethane.

Separate the organic layer.

Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent from the filtrate by rotary evaporation.

The crude product can be purified by vacuum distillation to yield pure 1,5-dicyanopentane.

Visualizations
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Synthesis Workflow of 1,5-Dicyanopentane
The following diagram illustrates the general workflow for the synthesis and purification of 1,5-

dicyanopentane.

Reaction Workup
Purification

1,5-Dibromopentane
Sodium Cyanide

Solvent
Round-bottom flask Reflux Cool and add to

water/extraction solvent

After reaction
completion Separatory Funnel

Wash with:
- Dilute HCl

- Sat. NaHCO₃

- Brine

Dry with
anhydrous MgSO₄

Filter drying agent Rotary Evaporation Vacuum Distillation Pure 1,5-Dicyanopentane

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1,5-dicyanopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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